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Compound of Interest

Compound Name: Dodecane

Cat. No.: B042187

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for n-dodecane, a straight-
chain alkane commonly used as a solvent, a component in jet fuel surrogates, and in various
industrial applications. Adherence to these guidelines is crucial for minimizing risks and
ensuring a safe laboratory and manufacturing environment.

Chemical and Physical Properties

n-Dodecane is a colorless liquid with a mild petroleum-like odor.[1][2] Understanding its
physical and chemical properties is fundamental to its safe handling.
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Property Value References

Molecular Formula Ci2H26 [11[3]

Molecular Weight 170.34 g/mol [1][3]

CAS Number 112-40-3 [41[5]

EC Number 203-967-9 [4115]

Appearance Colorless liquid [1][2]
Petroleum distillates / Mild

Odor ) ] [1][6]
aliphatic hydrocarbon

_ _ -12°Ct0-9.6 °C (10.4 °F to

Melting Point [11[21[7]

14.7 °F)
- ) 215-217 °C (419 - 422.6 °F)

Boiling Point [1112]
at 760 mmHg

Density 0.75 g/cms3 at 20 °C (68 °F) [4]

Specific Gravity 0.753 [1]

Vapor Pressure

1 mbar at 48 °C

[1]

Vapor Density (Air = 1)

5.9

[1]

Solubility in Water

Insoluble

[1](2]

Solubility in Organic Solvents

Soluble in ethanol and ether

[2]

Partition Coefficient (n-

octanol/water)

log Pow: 6.2 at 25 °C

[8]

Flammability and Fire Safety

n-Dodecane is a combustible liquid and poses a fire hazard, especially at elevated

temperatures.[4][9]
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Flammability Parameter Value References
. 70 °C to 83 °C (158 °F to

Flash Point [1][4][5]

181.4 °F)
o 200 °C to 205 °C (392 °F to

Autoignition Temperature [1][4][10]
401 °F)

Lower Explosive Limit (LEL) 0.6 vol % [11[7]

Upper Explosive Limit (UEL) 6.5 vol % [5]

) Health: 1, Flammability: 2,
NFPA 704 Rating [4][7]

Reactivity: 0

HMIS Rating Health: 1, Fire: 2, Reactivity: 0 [4]

Fire Fighting Measures:

o Suitable Extinguishing Media: Use carbon dioxide (COz), dry chemical powder, foam, or
water spray.[4][9][11] For larger fires, alcohol-resistant foam or water spray is recommended.

[4]

o Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

o Specific Hazards: Vapors are heavier than air and may travel along the ground to an ignition
source. When heated, n-dodecane can form explosive mixtures with air.[3]

» Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and
full protective clothing.[9][11]

Health Hazard Information

The primary health hazard associated with n-dodecane is aspiration if swallowed.[3][5] It can
also cause irritation upon contact.
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Exposure Route Health Effects References

Aspiration Hazard: May be
Ingestion fatal if swallowed and enters

airways.[4][5]

Toxic if inhaled.[4] May cause
) respiratory tract irritation. High
Inhalation )

concentrations can have a

narcotic effect.[9]

May cause skin irritation.[9]

) Repeated or prolonged

Skin Contact )
exposure may cause skin

dryness or cracking.[3][5]

Eye Contact May cause eye irritation.[9]

Toxicological Data:

| Test | Species | Value | References | |---|---]---| | Oral LD50 | Rat | >5,000 mg/kg |[4] | | Dermal
LD50 | Rabbit | >5,000 mg/kg |[4] | | Inhalation LC50/4h | Rat | >5.6 mg/L |[4] |

First Aid Measures

Prompt and appropriate first aid is essential in case of exposure.
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Exposure Route First Aid Procedure References

Do NOT induce vomiting.[1][5]
[12] If swallowed, immediately
call a poison center or doctor.

Ingestion [1][5] If vomiting occurs, keep
head low so that stomach
content doesn't get into the
lungs.[12]

Remove to fresh air.[1][12] If
not breathing, give artificial
Inhalation respiration.[9][12] If breathing
is difficult, give oxygen.[1][9]
Seek medical attention.[12]

Immediately remove all
contaminated clothing.[12]
Wash skin with soap and
Skin Contact plenty of water for at least 15
minutes.[1][9] Seek medical
attention if irritation develops

or persists.[9][12]

Rinse immediately with plenty
of water, also under the
eyelids, for at least 15 minutes.
Eye Contact [1] Remove contact lenses, if
present and easy to do.
Continue rinsing.[12] Seek
medical attention.[4][12]

Handling and Storage

Proper handling and storage procedures are critical to prevent accidents and exposure.
Handling:

e Use only in a well-ventilated area or in a fume hood.[10][13]
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» Avoid breathing vapors or mist.[1][11]

e Avoid contact with skin, eyes, and clothing.[1][10]

o Keep away from heat, sparks, open flames, and hot surfaces. - No smoking.[1][14]

» Take precautionary measures against static discharge.[1][13]

o Wear appropriate personal protective equipment.[1][10]

e Wash hands thoroughly after handling.[10][11]

Storage:

Store in a cool, dry, and well-ventilated place.[10][11]

Keep container tightly closed.[4][10]

Store locked up.[4][8]

Store away from strong oxidizing agents.[1][7]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling n-dodecane:
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PPE Type Specifications References

Safety glasses with side-
Eye/Face Protection shields or chemical safety
goggles.[5][10][14]

Wear appropriate protective
) ] gloves (e.g., Nitrile rubber) and
Skin Protection ) )
clothing to prevent skin

exposure.[5][10][14]

A NIOSH/MSHA approved
respirator should be used if
) ) exposure limits are exceeded
Respiratory Protection o
or if irritation or other
symptoms are experienced.

[10][14]

Accidental Release Measures

In the event of a spill or leak, follow these procedures:

» Personal Precautions: Evacuate personnel to a safe area.[12] Wear appropriate personal
protective equipment.[10] Ensure adequate ventilation.[11] Remove all sources of ignition.
[11][12]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so.[11] Do not
allow the product to enter drains, sewers, or watercourses.[4][11]

o Methods for Containment and Cleaning Up: Absorb the spill with inert material (e.g., sand,
diatomite, universal binders, sawdust).[4][12] Collect and place in a suitable container for
disposal.[11][12]

Disposal Considerations

Dispose of n-dodecane and its containers in accordance with local, regional, and national
regulations.[1][4] Do not dispose of it with household garbage or allow it to reach the sewage
system.[4]
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Experimental Protocols and Workflows

While specific experimental protocols for determining the safety data presented are proprietary
to the testing entities, the methodologies generally follow standardized procedures from
organizations such as ASTM International and the OECD. For instance, flash point is typically

determined using a closed-cup tester.

The following diagrams illustrate key logical workflows for the safe handling and emergency

response related to n-dodecane.

Storage

Store in Cool, Dry, Keep Container Store Away from
Well-Ventilated Area Tightly Closed Oxidizing Agents eEolEaly

End of Use

Dispense Carefully
(Avoid Splashes)

Click to download full resolution via product page

Caption: General workflow for the safe handling and storage of n-dodecane.
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Exposure to n-Dodecane Occurs

Inhalation Hye Contact

Inhalation Skin Contact Eye Contact Ingestion

Y
- Remove Contaminated Rinse Eyes with Water -
Move to Fresh Air Clothing (15 min) Do NOT Induce Vomiting
If needed
\ 4

If Not Breathing, If Breathing is Difficult, Wash Skin with Soap
Give Artificial Respiration Give Oxygen and Water (15 min)

Immediately Call

RETED CEMEE LEiEas Poison Center/Doctor

Seek Medical Attention
if Irritation Persists

If Vomiting Occurs,

Seek Medical Attention Keep Head Low

Seek Medical Attention

Click to download full resolution via product page
Caption: First aid response procedures for n-dodecane exposure.
Stability and Reactivity
+ Reactivity: n-Dodecane is generally unreactive under normal conditions.[7]
« Chemical Stability: The substance is stable under recommended storage conditions.[6][14]

+ Possibility of Hazardous Reactions: No dangerous reactions are known under normal
conditions of use.[4]

« Conditions to Avoid: Avoid heat, flames, ignition sources, and incompatible materials.[9][14]
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» Incompatible Materials: Strong oxidizing agents.[1][7][14]

e Hazardous Decomposition Products: Under combustion, it may produce carbon monoxide
(CO) and carbon dioxide (CO2).[11][14] When heated to decomposition, it can emit acrid
smoke and irritating fumes.[6][15]

Ecological Information

» Toxicity to Aquatic Life: n-Dodecane is considered very toxic to aquatic life with long-lasting
effects.[16]

o Persistence and Degradability: It may biodegrade to a moderate extent in soil and water.[9]

e Bioaccumulative Potential: Due to its high partition coefficient (log Pow > 6), it has the
potential for bioaccumulation.[8][16]

» Mobility in Soil: No specific data is available, but due to its insolubility in water, significant
leaching into groundwater is not expected.[9]

This guide is intended to provide a comprehensive overview of the safety and handling
precautions for n-dodecane. It is essential to consult the specific Safety Data Sheet (SDS) for
the product you are using and to conduct a thorough risk assessment before beginning any
work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of n-
Dodecane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042187#n-dodecane-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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